N-4-biphenylyl-4-[(dimethylamino)methyl]-4-hydroxy-1-azepanecarboxamide

• IUPAC Name: 4-[(dimethylamino)methyl]-4-hydroxy-N-(4-phenylphenyl)azepane-1-carboxamide
• InChI: InChI=1S/C22H29N3O2/c1-24(2)17-22(27)13-6-15-25(16-14-22)21(26)23-20-11-9-19(10-12-20)18-7-4-3-5-8-18/h3-5,7-12,27H,6,13-17H2,1-2H3,(H,23,26)
• InChI Key: AZMNIKFXSWTWEG-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1(CCCN(CC1)C(=O)NC2=CC=C(C=C2)C3=CC=CC=C3)O
• Molecular Formula: C22H29N3O2
• Molecular Weight: 367.5 g/mol

Description

N-4-biphenylyl-4-[(dimethylamino)methyl]-4-hydroxy-1-azepanecarboxamide is a useful research compound. Its molecular formula is C22H29N3O2 and its molecular weight is 367.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 367.22597718 g/mol and the complexity rating of the compound is 470. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antifungal Activities

Research has demonstrated the synthesis of novel compounds related to N-4-biphenylyl-4-[(dimethylamino)methyl]-4-hydroxy-1-azepanecarboxamide that exhibit significant antimicrobial and antifungal activities. For instance, compounds have been developed to display potent activities against a range of Gram-positive and Gram-negative bacteria, as well as fungi, showcasing their potential in addressing antibiotic resistance and infectious diseases (Ghorab et al., 2017).

Antitumor Agents

The compound has been a part of the synthesis of derivatives with pronounced antitumor activities. Studies on phenyl-substituted derivatives of "minimal" DNA-intercalating agents have revealed compounds with significant in vivo antitumor activity, indicating their potential as leads in cancer therapy (Atwell et al., 1989).

Electrochromic Materials

In the development of electrochromic materials, derivatives of this compound have been utilized to create high-performance electrochromic polyamides. These materials demonstrate promising applications in the fabrication of electrochromic devices, capable of transitioning to truly black, which is crucial for advanced display and smart window technologies (Li et al., 2021).

Detection of Nerve Agents

The compound has also found applications in the development of fluorescent probes for the detection of nerve agents. A specific study designed a probe for diethyl chlorophosphate, a nerve agent mimic, showcasing the compound's utility in creating sensitive and selective detection systems for hazardous materials (Huo et al., 2019).

Flame Retardant Applications

Research into flame retardant agents has incorporated this compound derivatives to enhance the fire resistance of materials, particularly cotton. This application underscores its importance in improving safety standards and fire prevention measures in textiles (Wu & Yang, 2007).